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Compound of Interest

Compound Name:
2,4-Diaminophenol

dihydrochloride

Cat. No.: B048997 Get Quote

Technical Support Center: 2,4-Diaminophenol
Dihydrochloride
This guide provides essential information on the chemical incompatibilities and hazardous

reactions of 2,4-Diaminophenol dihydrochloride to ensure safe handling and experimental

accuracy for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 2,4-Diaminophenol dihydrochloride and what are its common applications?

2,4-Diaminophenol dihydrochloride is an organic compound, the dihydrochloride salt of 2,4-

diaminophenol.[1] It typically appears as a grayish-white or beige to gray-green crystalline

powder.[2][3][4][5] This compound is soluble in water.[1][2][4] It is utilized in various industrial

and research applications, including:

As a developing agent in black and white photography.[1]

In the manufacturing of dyes.[4]

As an intermediate in the synthesis of analgesic and antipyretic drugs.[1]

In the synthesis of antioxidants and corrosion inhibitors.[1]
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As an analytical reagent.[6]

Q2: What are the primary chemical incompatibilities of 2,4-Diaminophenol dihydrochloride?

To prevent hazardous reactions, avoid contact with the following substances:

Strong oxidizing agents: Can lead to exothermic reactions.[1][3][4][5][7]

Acids: Incompatible with this acidic salt.[1][3][4][5][7]

Chemical bases: As an acidic salt, it may react with bases, releasing heat.[2]

It is also sensitive to heat and light, which can cause decomposition.[1][3][4][5]

Q3: What are the potential hazardous reactions and decomposition products?

Hazardous reactions can be triggered by mixing with incompatible materials or exposure to

heat and light.[1][3][4][5] The primary hazardous reaction is decomposition, which can release

irritating and toxic gases.[7] Hazardous decomposition products include:

Hydrogen chloride[7][8]

Nitrogen oxides (NOx)[7][8]

Carbon monoxide (CO)[7][8]

Carbon dioxide (CO2)[7][8]

Hazardous polymerization of 2,4-Diaminophenol dihydrochloride has not been reported.[8]

Q4: What are the recommended storage and handling procedures?

Proper storage and handling are crucial to maintain the stability of 2,4-Diaminophenol
dihydrochloride and prevent hazardous incidents.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[7][8] The recommended storage temperature is below +30°C.[1][3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://haz-map.com/Agents/4871
https://www.benchchem.com/product/b048997?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-4-diaminophenol-dihydrochlor-dic3000.html
https://www.chemwhat.com/24-diaminophenol-dihydrochloride-cas-137-09-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9120134.htm
https://www.chemicalbook.com/Manufacturers-india/2-4-diaminophenol-dihydrochloride.htm
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-4-diaminophenol-dihydrochlor-dic3000.html
https://www.chemwhat.com/24-diaminophenol-dihydrochloride-cas-137-09-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9120134.htm
https://www.chemicalbook.com/Manufacturers-india/2-4-diaminophenol-dihydrochloride.htm
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20108
https://www.guidechem.com/encyclopedia/2-4-diaminophenol-dihydrochlor-dic3000.html
https://www.chemwhat.com/24-diaminophenol-dihydrochloride-cas-137-09-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9120134.htm
https://www.chemicalbook.com/Manufacturers-india/2-4-diaminophenol-dihydrochloride.htm
https://www.guidechem.com/encyclopedia/2-4-diaminophenol-dihydrochlor-dic3000.html
https://www.chemwhat.com/24-diaminophenol-dihydrochloride-cas-137-09-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9120134.htm
https://www.chemicalbook.com/Manufacturers-india/2-4-diaminophenol-dihydrochloride.htm
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04256.pdf
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04256.pdf
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04256.pdf
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04256.pdf
https://www.benchchem.com/product/b048997?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04256.pdf
https://www.benchchem.com/product/b048997?utm_src=pdf-body
https://www.benchchem.com/product/b048997?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04256.pdf
https://www.guidechem.com/encyclopedia/2-4-diaminophenol-dihydrochlor-dic3000.html
https://www.chemwhat.com/24-diaminophenol-dihydrochloride-cas-137-09-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[4][5] It should be handled and stored under an inert gas as it is sensitive to air, light, and

moisture.

Handling: Use with adequate ventilation to minimize dust generation and accumulation.[8]

Avoid contact with eyes, skin, and clothing.[8] Wash thoroughly after handling.[8] Do not

ingest or inhale.[8]
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Issue Possible Cause Troubleshooting Steps

Discoloration of the compound

(darkening)

Exposure to light, air, or

moisture.

Store the compound in a tightly

sealed, opaque container

under an inert atmosphere.

Discard if significant

discoloration is observed, as

this may indicate

decomposition.

Unexpected heat generation

during an experiment

Mixing with an incompatible

substance, such as a strong

base or oxidizing agent.

Immediately stop the addition

of any reagents. If safe to do

so, cool the reaction vessel

using an ice bath. Evacuate

the area if the reaction

becomes uncontrollable and

notify safety personnel.

Release of fumes or gases

Thermal decomposition or

reaction with an incompatible

substance.

Work in a well-ventilated fume

hood. If fumes are released

unexpectedly, evacuate the

immediate area and follow

your institution's emergency

procedures. The released

gases can be hazardous.[7][8]

Spill of 2,4-Diaminophenol

dihydrochloride powder

Improper handling or container

failure.

Evacuate non-essential

personnel. Wearing

appropriate personal protective

equipment (PPE), dampen the

spilled solid with water to

prevent dust generation.[2]

Carefully sweep or scoop the

material into a suitable, labeled

container for disposal.[2] Wash

the spill area with soap and

water.[2]
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Quantitative Data Summary
Parameter Value Species Reference

Acute Oral LD50 240 mg/kg Rat [5][8][9]

Water Solubility
27.5 g/100 mL (at 15

°C)
N/A [3][5]

pH
1-2 (50g/L in H₂O at

20°C)
N/A [3][5]

Melting Point 222 °C (decomposes) N/A [3][4][5][10]

Experimental Protocols
Protocol: Assessing Chemical Compatibility of 2,4-Diaminophenol Dihydrochloride

This protocol provides a general framework for safely assessing the compatibility of 2,4-
Diaminophenol dihydrochloride with other substances. Note: This is a generalized guide.

Researchers must adapt it to their specific experimental conditions and consult their

institution's safety guidelines.

Objective: To determine if mixing 2,4-Diaminophenol dihydrochloride with another substance

results in a hazardous reaction (e.g., gas evolution, temperature change, color change).

Materials:

2,4-Diaminophenol dihydrochloride

Test substance

Small-scale reaction vessel (e.g., test tube, small beaker)

Stirring mechanism (e.g., magnetic stir bar and plate)

Thermometer or thermocouple

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves
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Procedure:

Preparation: Conduct the experiment in a chemical fume hood. Ensure all necessary safety

equipment is accessible.

Initial Measurement: Place a small, measured amount of 2,4-Diaminophenol
dihydrochloride into the reaction vessel.

Solvent Addition (if applicable): If the reaction is to be performed in a solvent, add the solvent

and stir until the 2,4-Diaminophenol dihydrochloride is dissolved. Record the initial

temperature.

Incremental Addition: Slowly add a small amount of the test substance to the reaction vessel

containing 2,4-Diaminophenol dihydrochloride.

Observation: Carefully observe the mixture for any signs of a reaction, including:

Temperature change (increase or decrease)

Gas evolution (bubbling, fizzing)

Color change

Precipitate formation

Record Keeping: Document all observations, including the amounts of substances used and

the magnitude of any changes observed.

Scaling Up: If no significant reaction is observed on a small scale, the experiment may be

cautiously scaled up. Continue to add the test substance incrementally and monitor for any

changes.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.
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Caption: Chemical incompatibilities of 2,4-Diaminophenol dihydrochloride.
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Caption: Workflow for managing a spill of 2,4-Diaminophenol dihydrochloride.
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Caption: Hazardous thermal decomposition pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 2,4-DIAMINOPHENOL DIHYDROCHLORIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

3. chemwhat.com [chemwhat.com]

4. 2,4-Diaminophenol dihydrochloride | 137-09-7 [chemicalbook.com]

5. 2,4-Diaminophenol dihydrochloride manufacturers and suppliers in india
[chemicalbook.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b048997?utm_src=pdf-body-img
https://www.benchchem.com/product/b048997?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-4-diaminophenol-dihydrochlor-dic3000.html
https://cameochemicals.noaa.gov/chemical/20108
https://cameochemicals.noaa.gov/chemical/20108
https://www.chemwhat.com/24-diaminophenol-dihydrochloride-cas-137-09-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9120134.htm
https://www.chemicalbook.com/Manufacturers-india/2-4-diaminophenol-dihydrochloride.htm
https://www.chemicalbook.com/Manufacturers-india/2-4-diaminophenol-dihydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 2,4-Diaminophenol dihydrochloride - Hazardous Agents | Haz-Map [haz-map.com]

7. fishersci.com [fishersci.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. View Attachment [cir-reports.cir-safety.org]

10. 2,4-Diaminophenol dihydrochloride | 137-09-7 | FD38234 [biosynth.com]

To cite this document: BenchChem. [Chemical incompatibilities and hazardous reactions of
2,4-Diaminophenol dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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